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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides crucial safety protocols and logistical plans
for the use of Pigment Yellow 14 (CAS No. 5468-75-7), a disazo diarylide pigment. Adherence
to these guidelines is essential to ensure a safe laboratory environment.

Chemical Identification and Properties:

Property Value References
Chemical Formula C34H30CI2N604 [11[2]
Molecular Weight 657.55 g/mol [1][2]
Appearance Yellow powder [2][3]1[4]
Odor Odorless [21[31[4]
Melting Point > 300 °C [3]

Solubility in Water Insoluble [3114]

Hazard Identification and Toxicological Data

Pigment Yellow 14 is generally considered to have low acute toxicity.[5] However, as a fine
powder, it can pose a combustible dust hazard, and appropriate precautions must be taken.[3]
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Toxicity Data Value Species References
Acute Oral LD50 > 5,000 mg/kg Rat [3114]
Skin Irritation Non-irritant Rabbit [3][4]
Eye Irritation Non-irritant Rabbit [31[4]

While acute toxicity is low, prolonged or repeated contact may cause skin irritation in sensitive
individuals, and inhalation of dust may irritate the respiratory tract.[2] Some sources indicate
that this product contains a chemical known to the state of California to cause cancer.[3]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Pigment Yellow 14 is crucial to minimize exposure and
prevent accidents.

1. Engineering Controls:
e Work in a well-ventilated area.[1]

e Use a laboratory fume hood or an area with appropriate exhaust ventilation, especially when
handling large quantities or creating dust.[1]

o Ensure safety showers and eyewash stations are easily accessible.[1][3]
2. Personal Protective Equipment (PPE):

o Respiratory Protection: For operations that may generate dust, a NIOSH-certified (or
equivalent) organic vapor/particulate respirator is recommended.[3]

o Eye Protection: Wear safety glasses with side-shields.[1][3] If there is a splashing hazard, a
face shield should also be worn.[3]

e Hand Protection: Use chemical-resistant protective gloves.[3]

o Body Protection: Wear a lab coat or other protective clothing to minimize skin contact.[3][4]
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3. Handling and Storage:

Avoid the formation of dust.[3][4]

Take precautionary measures against static discharge.[3]

Emergency Procedures

First-Aid Measures:

Keep containers tightly closed and store in a cool, dry place.[2][3]

Avoid contact with strong acids/alkalis and strong oxidizing/reducing agents.[1]

Exposure Route

First-Aid Procedure

References

Inhalation

Move to fresh air. If breathing
is difficult, seek medical

attention.

[1](2]

Skin Contact

Wash thoroughly with soap
and water. Remove

contaminated clothing.

[1]3]

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes, holding eyelids open.

Seek medical attention.

[1]3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention if necessary.

[1]

Accidental Release Measures:

o For small spills, pick up the material with a suitable appliance and dispose of it.[3]

» For large spills, contain the material with a dust-binding agent before disposal.[3]
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» Avoid raising dust during cleanup.[3]

e Do not discharge into drains, surface waters, or groundwater.[3]

Disposal Plan

All waste materials should be handled as hazardous waste and disposed of in accordance with
national, state, and local regulations.[1][3]

o Substance Disposal: Dispose of the chemical waste at an approved waste disposal facility.
Do not allow it to enter the environment.

» Container Disposal: Used containers should be rendered unusable by crushing or puncturing
before disposal according to local regulations.[3]

Experimental Workflow

The following diagram outlines the standard workflow for safely handling Pigment Yellow 14 in
a laboratory setting.
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Workflow for Safe Handling of Pigment Yellow 14
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Caption: Safe handling workflow for Pigment Yellow 14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-pigment-yellow-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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